Cas no 99848-78-9 (5-Bromo-1-methylindoline)

5-Bromo-1-methylindoline is a brominated indoline derivative characterized by its methyl substitution at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety at the 5-position enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its stable indoline scaffold contributes to improved solubility and handling compared to analogous indole derivatives. The methyl group at the 1-position further modifies electronic properties, making it valuable for structure-activity relationship studies. This compound is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications.

5-Bromo-1-methylindoline structure

Product Name:5-Bromo-1-methylindoline

CAS No:99848-78-9

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD09817498

CID:1003060

PubChem ID:19361435

Update Time:2025-06-07

5-Bromo-1-methylindoline Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-methylindoline
- 5-bromo-1-methyl-2,3-dihydroindole
- 5-Brom-1-methyl-indolin
- N-methyl-5-bromoindoline
- AM87514
- FT-0756825
- DTXSID20598358
- YIRSVRZXIXHOSN-UHFFFAOYSA-N
- 99848-78-9
- 5-Bromo-2,3-dihydro-1-methyl-1H-indole
- ZDA84878
- PS-3763
- SCHEMBL2056315
- SB65858
- MFCD09817498
- 5-Bromo-1-methyl-2,3-dihydro-1H-indole
- AKOS022254506
- EN300-367034
- CS-0206329
- DB-080637
- G72493
- MDL： MFCD09817498
- Inchi： 1S/C9H10BrN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-3,6H,4-5H2,1H3
- InChI Key： YIRSVRZXIXHOSN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CCN2C

Computed Properties

Exact Mass: 211.00000
Monoisotopic Mass: 210.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 3.2Å²

Experimental Properties

PSA: 3.24000
LogP: 2.50640

5-Bromo-1-methylindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM233738-5g	5-bromo-1-methylindoline	99848-78-9	95%	5g	$765	2021-08-04
Chemenu	CM233738-1g	5-bromo-1-methylindoline	99848-78-9	95%+	1g	$802	2024-07-18
Apollo Scientific	OR14883-250mg	5-Bromo-1-methylindoline	99848-78-9	90%	250mg	£125.00	2023-09-01
Apollo Scientific	OR14883-1g	5-Bromo-1-methylindoline	99848-78-9	90%	1g	£289.00	2025-02-19
abcr	AB222926-1 g	5-Bromo-1-methylindoline; 95%	99848-78-9		1 g	€391.30	2023-07-20
abcr	AB222926-5 g	5-Bromo-1-methylindoline; 95%	99848-78-9		5 g	€1,249.30	2023-07-20
Matrix Scientific	150110-1g	5-Bromo-1-methylindoline, 95%	99848-78-9	95%	1g	$278.00	2023-09-09
Matrix Scientific	150110-5g	5-Bromo-1-methylindoline, 95%	99848-78-9	95%	5g	$861.00	2023-09-09
TRC	B814693-10mg	5-bromo-1-methylindoline	99848-78-9		10mg	$ 50.00	2022-06-06
TRC	B814693-50mg	5-bromo-1-methylindoline	99848-78-9		50mg	$ 135.00	2022-06-06